Cas no 1190310-75-8 (3-Bromo-5-chloro-1H-pyrrolo3,2-bpyridine)

• Product Name: 3-Bromo-5-chloro-1H-pyrrolo3,2-bpyridine
• CAS No: 1190310-75-8
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12962966
• CID: 1090125
• PubChem ID: 53412562
• Update Time: 2025-07-27

3-Bromo-5-chloro-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine
• 2-b]pyridine
• 1190310-75-8
• 3-BROMO-5-CHLORO-4-AZAINDOLE
• AMY9459
• AKOS022174924
• DTXSID70696595
• A892748
• CS-0431718
• MFCD12962966
• DS-7532
• 1H-Pyrrolo[3,2-b]pyridine, 3-bromo-5-chloro-
• 3-Bromo-5-chloro-1H-pyrrolo3,2-bpyridine

• MDL： MFCD12962966
• Inchi： 1S/C7H4BrClN2/c8-4-3-10-5-1-2-6(9)11-7(4)5/h1-3,10H
• InChI Key： BOICHORMLBIXPC-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(=NC=21)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Bromo-5-chloro-1H-pyrrolo3,2-bpyridine

Introduction to 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] (CAS No. 1190310-75-8)

3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] (CAS No. 1190310-75-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrrole-bipyridine class, which is known for its versatility in drug design and development. The presence of both bromo and chloro substituents on the pyrrole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] consists of a fused pyrrole ring connected to a bipyridine moiety. This particular arrangement creates a system with multiple reactive sites, allowing for diverse functionalization strategies. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, facilitating the introduction of various pharmacophores. Such structural features make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic scaffolds. 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] has been identified as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. One of the most compelling areas of research involves its application in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bipyridine moiety, in particular, is known to interact strongly with ATP-binding pockets in kinases, making it an ideal scaffold for designing potent inhibitors.

Recent studies have demonstrated the efficacy of derivatives of 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] in inhibiting specific kinases involved in tumor growth and progression. For instance, researchers have reported the synthesis of several analogs that exhibit significant inhibitory activity against tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). These findings highlight the potential of this compound as a lead molecule for further drug development.

The reactivity of 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] also makes it a valuable tool in fragment-based drug discovery. By leveraging its ability to undergo cross-coupling reactions with various nucleophiles, chemists can rapidly generate libraries of compounds with diverse structures. This approach has been particularly successful in identifying novel scaffolds with improved pharmacological properties. The ease with which this compound can be modified allows for high-throughput screening and optimization processes, accelerating the discovery pipeline.

Another area where 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] has shown promise is in the development of antimicrobial agents. The fused heterocyclic system provides a rich environment for interactions with biological targets, including bacterial enzymes and DNA gyrase. Preliminary studies have indicated that certain derivatives exhibit potent activity against resistant strains of bacteria, suggesting their potential as new antibiotics.

The synthesis of 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by halogenation at specific positions on the pyrrole ring. The use of palladium-catalyzed cross-coupling reactions further enhances the accessibility of this compound, enabling the introduction of additional functional groups as needed.

In conclusion, 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] (CAS No. 1190310-75-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an attractive intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, 3-Bromo-5-chloro-1H-pyrrolo[3,2-bpyridine] is likely to play an increasingly important role in the discovery and development of next-generation drugs.